Cas no 123239-64-5 (4-Methoxynaphthalene-2-carbaldehyde)

4-Methoxynaphthalene-2-carbaldehyde is a versatile aromatic aldehyde compound with a molecular formula of C₁₂H₁₀O₂. It features a methoxy group at the 4-position and a formyl group at the 2-position of the naphthalene ring, imparting unique reactivity for use in organic synthesis. This compound serves as a valuable intermediate in the preparation of pharmaceuticals, dyes, and functional materials due to its electron-rich aromatic system and aldehyde functionality, which facilitate further derivatization. Its stability under standard conditions and compatibility with various reaction conditions make it a reliable building block for constructing complex molecular architectures. The compound is particularly useful in heterocyclic synthesis and as a precursor for fluorescent or optoelectronic materials.

4-Methoxynaphthalene-2-carbaldehyde structure

123239-64-5 structure

Product Name:4-Methoxynaphthalene-2-carbaldehyde

CAS No:123239-64-5

MF:C₁₂H₁₀O₂

MW:186.206603527069

CID:1215724

PubChem ID:11535694

Update Time:2025-07-02

4-Methoxynaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenecarboxaldehyde, 4-methoxy-
- 4-methoxynaphthalene-2-carbaldehyde
- 4-Methoxynaphthalene-2-carboxaldehyde
- Z1255363271
- A805033
- AM20020317
- 4-methoxy-2-naphthaldehyde
- DTXSID30468174
- 4-methoxy-naphthalene-2-carbaldehyde
- DB-083951
- CS-0227022
- EN300-120451
- SCHEMBL5963190
- 123239-64-5
- 4-Methoxynaphthalene-2-carbaldehyde
- Inchi： 1S/C12H10O2/c1-14-12-7-9(8-13)6-10-4-2-3-5-11(10)12/h2-8H,1H3
- InChI Key： RJNSXRAUGCVFET-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=O)C=C2C=CC=CC2=1

Computed Properties

Exact Mass: 186.0681
Monoisotopic Mass: 186.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

4-Methoxynaphthalene-2-carbaldehyde Pricemore >>

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Alichem	A219001402-250mg	4-Methoxynaphthalene-2-carboxaldehyde	123239-64-5	98%	250mg	$720.80	2023-09-03
Alichem	A219001402-500mg	4-Methoxynaphthalene-2-carboxaldehyde	123239-64-5	98%	500mg	$980.00	2023-09-03
Alichem	A219001402-1g	4-Methoxynaphthalene-2-carboxaldehyde	123239-64-5	98%	1g	$1836.65	2023-09-03
Chemenu	CM240069-250mg	4-Methoxy-2-naphthaldehyde	123239-64-5	97%	250mg	$677	2023-01-07
Chemenu	CM240069-500mg	4-Methoxy-2-naphthaldehyde	123239-64-5	97%	500mg	$1051	2023-01-07
Chemenu	CM240069-1g	4-Methoxy-2-naphthaldehyde	123239-64-5	97%	1g	$1341	2023-01-07
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Enamine	EN300-120451-0.05g	4-methoxynaphthalene-2-carbaldehyde	123239-64-5	95%	0.05g	$312.0	2023-05-06